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Compound of Interest

Compound Name: (S)-JNJ-54166060

Cat. No.: B12426877 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the use of (S)-JNJ-54166060, a potent and selective P2X7

receptor antagonist, in cell-based assays. This document includes a summary of its quantitative

data, detailed experimental protocols, and visualizations of the relevant signaling pathway and

experimental workflow.

Introduction
(S)-JNJ-54166060 is a powerful antagonist of the P2X7 receptor, an ATP-gated ion channel

involved in various physiological and pathological processes, including inflammation and

neurodegeneration.[1] The P2X7 receptor is predominantly expressed on immune cells such as

macrophages and microglia.[1] Activation of the P2X7 receptor by high concentrations of

extracellular ATP, often present in inflammatory conditions, leads to the formation of a non-

selective pore, triggering downstream signaling cascades that result in the release of pro-

inflammatory cytokines like IL-1β.[1] Due to its role in inflammation, the P2X7 receptor is a

significant target for the development of novel therapeutics, and (S)-JNJ-54166060 represents

a key tool for studying its function.

P2X7 Receptor Signaling Pathway
Activation of the P2X7 receptor by extracellular ATP initiates a signaling cascade that leads to

ion flux and the release of inflammatory mediators. The diagram below illustrates the key

events in this pathway.
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Experimental Workflow

1. Seed HEK293-hP2X7 cells
in 96-well plates

2. Incubate cells overnight

3. Prepare (S)-JNJ-54166060
serial dilutions

4. Pre-incubate cells with
(S)-JNJ-54166060

5. Add YO-PRO-1 and
ATP/BzATP agonist

6. Incubate and measure
fluorescence

7. Analyze data and
determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for (S)-JNJ-54166060
Cell-Based Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12426877#s-jnj-54166060-cell-based-assay-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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